5-Chloro-2-fluoro-4-(trifluoromethyl)phenylacetic acid, 98%

• IUPAC Name: 2-[5-chloro-2-fluoro-4-(trifluoromethyl)phenyl]acetic acid
• InChI: InChI=1S/C9H5ClF4O2/c10-6-1-4(2-8(15)16)7(11)3-5(6)9(12,13)14/h1,3H,2H2,(H,15,16)
• InChI Key: HOTNCPXYZBNUCL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)C(F)(F)F)F)CC(=O)O
• Molecular Formula: C9H5ClF4O2
• Molecular Weight: 256.58 g/mol

Description

5-Chloro-2-fluoro-4-(trifluoromethyl)phenylacetic acid, 98%, is a synthetic compound with a wide range of uses in scientific research and lab experiments. It is a fluorinated carboxylic acid with a molecular weight of 210.09 g/mol, and is a colorless, odorless, and non-flammable solid at room temperature. 5-Chloro-2-fluoro-4-(trifluoromethyl)phenylacetic acid, 98%, is commonly used as a reagent in organic synthesis, and has also been used as a pharmaceutical intermediate and a catalyst.

Scientific Research Applications

5-Chloro-2-fluoro-4-(trifluoromethyl)phenylacetic acid, 98%, has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, and as a pharmaceutical intermediate. It has also been used as a catalyst in the synthesis of various compounds, such as amino acids, peptides, and nucleosides. In addition, it has been used in the synthesis of various fluorinated compounds, such as fluorinated alcohols, fluorinated amines, and fluorinated ethers. Furthermore, it has been used in the synthesis of various heterocyclic compounds, such as pyridines, pyrimidines, and quinolines.

Mechanism of Action

The mechanism of action of 5-Chloro-2-fluoro-4-(trifluoromethyl)phenylacetic acid, 98%, is not fully understood. However, it is believed that the compound acts as a catalyst in the synthesis of various compounds by facilitating the formation of new bonds between atoms. In addition, it is believed that the compound may act as a Lewis acid, which can bind to electron-deficient molecules and form a complex. This complex can then undergo further reactions, such as nucleophilic substitution or addition, to form new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Chloro-2-fluoro-4-(trifluoromethyl)phenylacetic acid, 98%, are not fully understood. The compound is believed to be non-toxic and non-mutagenic, and it has been shown to have low acute and chronic toxicity in animal studies. In addition, the compound has been shown to have low bioaccumulation potential in aquatic organisms, and it is not expected to bioaccumulate in humans.

Advantages and Limitations for Lab Experiments

The use of 5-Chloro-2-fluoro-4-(trifluoromethyl)phenylacetic acid, 98%, in lab experiments has several advantages. The compound is relatively stable and non-toxic, and it has been shown to be effective as a catalyst in the synthesis of various compounds. In addition, the compound is relatively inexpensive and readily available. However, the compound can be difficult to work with due to its low solubility in most solvents, and it can be difficult to remove from the reaction mixture.

Future Directions

There are several potential future directions for 5-Chloro-2-fluoro-4-(trifluoromethyl)phenylacetic acid, 98%. One potential direction is the development of new methods for synthesizing the compound. Another potential direction is the development of new applications for the compound, such as in the synthesis of novel pharmaceuticals or industrial chemicals. In addition, further research could be conducted to better understand the biochemical and physiological effects of the compound. Finally, further research could be conducted to investigate the potential environmental impact of the compound.

Synthesis Methods

The synthesis of 5-Chloro-2-fluoro-4-(trifluoromethyl)phenylacetic acid, 98%, is a multi-step process. The first step involves the reaction of 2-fluoro-4-trifluoromethyl phenol with thionyl chloride to form 2-fluoro-4-trifluoromethyl phenyl chloroformate. This reaction is carried out in the presence of a base such as potassium carbonate or sodium hydroxide. The second step involves the reaction of the chloroformate with sodium bromide to form 5-bromo-2-fluoro-4-trifluoromethyl phenylacetic acid. The third step involves the reaction of the bromo compound with potassium thiocyanate to form 5-chloro-2-fluoro-4-trifluoromethyl phenylacetic acid. The final step involves the purification of the compound by recrystallization.